methyl 5-({3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)methyl]furan-2-carboxylate
• InChI: InChI=1S/C13H13N5O4/c1-3-18-11-10(15-16-18)12(19)17(7-14-11)6-8-4-5-9(22-8)13(20)21-2/h4-5,7H,3,6H2,1-2H3
• InChI Key: FXZRPGAKRGGNKN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC3=CC=C(O3)C(=O)OC)N=N1
• Molecular Formula: C13H13N5O4
• Molecular Weight: 303.27 g/mol

Description

The compound “methyl 5-({3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)furan-2-carboxylate” is a complex organic molecule that contains several functional groups and heterocyclic rings. It includes a furan ring, a triazole ring, and a pyrimidine ring. These types of compounds are often found in pharmaceuticals and have a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The furan ring is a five-membered ring with four carbon atoms and one oxygen atom. The triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms. The pyrimidine ring is a six-membered ring with four carbon atoms and two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Factors like the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings can all influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Anticancer Properties

Indole derivatives, including the compound , have gained attention as potential anticancer agents. . Further research is needed to elucidate the specific mechanisms and optimize their efficacy.

Antimicrobial Activity

Indole-based compounds often exhibit antimicrobial properties. Researchers have explored their potential as antibacterial, antifungal, and antiviral agents. .

Cell Signaling Modulation

Indoles play a crucial role in cell biology by modulating various signaling pathways. This compound could potentially influence cellular processes related to growth, differentiation, and apoptosis. .

Neuroprotective Effects

Some indole derivatives exhibit neuroprotective properties. Given the compound’s structural features, it might interact with neuronal receptors or pathways involved in neurodegenerative diseases. .

Anti-inflammatory Activity

Indoles are known for their anti-inflammatory effects. By targeting inflammatory mediators or pathways, this compound could contribute to managing inflammatory conditions. .

Metabolic Disorders

Indole derivatives have been investigated for their impact on metabolic disorders such as diabetes and obesity. .

Drug Development

Indoles serve as essential scaffolds in drug discovery. Researchers can modify their chemical structure to create novel compounds with specific pharmacological properties. .

Synthetic Methodology

Finally, the synthesis of indole derivatives remains an active area of research. Novel synthetic methods are continually being explored to access these valuable compounds. .

Mechanism of Action

Target of Action

The primary target of CCG-307642 is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase . It is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

CCG-307642 interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression . The compound exerts its inhibitory effect by binding to the active site of CDK2, preventing the kinase from phosphorylating its substrates and thus halting cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, specifically the transition from the G1 phase to the S phase . This results in the arrest of cell cycle progression, leading to apoptosis, or programmed cell death . This is particularly beneficial in the context of cancer treatment, as it can lead to the selective death of cancer cells .

Result of Action

The result of CCG-307642’s action is the significant inhibition of cell growth . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45-97 nM and 6-99 nM, respectively . It also induces apoptosis within HCT cells .

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and biological activity. This could include developing more efficient synthesis methods, studying its reactivity, or testing its activity against different biological targets.